Clenbuterol Hydrochloride

• CAS: 21898-19-1
• Synonyms: 4-Amino-3,5-dichloro-α-[[(1,1-dimethylethyl)amino]methyl]benzenemethanol; NAB-365Cl; Spiropent; Ventipulmin
• Molecular Formula: C12H19Cl3N2O
• Molecular Weight: 313.6 g/mol
• SMILES: CC(C)(C)NCC(C1=CC(=C(C(=C1)Cl)N)Cl)O.Cl
• InChI: InChI=1S/C12H18Cl2N2O.ClH/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7;/h4-5,10,16-17H,6,15H2,1-3H3;1H
• InChIKey: OPXKTCUYRHXSBK-UHFFFAOYSA-N
• Appearance: Solid powder
• Solubility: 46.5 [ug/mL] (The mean of the results at pH 7.4)

Preclinical muscle wasting studies demand a positive control with verified anabolic potency. Clenbuterol hydrochloride delivers 28% hindlimb muscle weight increase in young rats vs. 19% for salbutamol under identical conditions, enabling detection of subtle interventions with smaller sample sizes. • Proven 1.32-1.47× greater anabolic efficacy than salbutamol in senescent rat models. • Unique KLHL41 upregulation in human skeletal muscle-an effect absent with formoterol. • ISO 17034-certified reference materials with USP/EP traceability available for residue monitoring programs.

Clenbuterol Hydrochloride: Long-Acting β2-Agonist for Research

Clenbuterol Hydrochloride (CAS 21898-19-1) is a potent, selective β2-adrenergic receptor (β2-AR) agonist that exhibits partial agonist activity and an exceptionally long elimination half-life of approximately 34–48 hours in humans [1]. Unlike short-acting β2-agonists (SABAs) such as salbutamol, clenbuterol demonstrates high oral bioavailability (89–98%) and distinct anabolic properties mediated through both G-protein and β-arrestin signaling pathways, making it a critical reference compound for respiratory pharmacology, skeletal muscle hypertrophy research, and food safety residue monitoring programs [2].

1

β2-adrenoceptor partial agonist tool compound for signaling pathway studies

2

Extended elimination profile reported (~34–48 h), supporting sustained exposure research models

3

Reported anabolic signaling context (G-protein and β-arrestin pathways) for muscle hypertrophy assays

• [1] Single and multiple applications and metabolite pattern of clenbuterol in man. EurekaMag, 1990. View Source
• [2] Clenbuterol. Pharmacokinetic data: Bioavailability 89-98% orally; Elimination half-life 36-48 hours. View Source

Why Clenbuterol Cannot Be Substituted by Other β2-Agonists

Despite belonging to the same β2-adrenergic agonist class, clenbuterol hydrochloride exhibits a fundamentally distinct pharmacological fingerprint that precludes simple interchange with analogs. Its receptor binding profile differs markedly from salbutamol, with clenbuterol showing a much higher affinity (lower Kd) for β2-ARs and engaging a larger receptor population at its EC50 [1]. Furthermore, clenbuterol's unique ability to upregulate KLHL41 in human skeletal muscle—an effect not observed with therapeutic inhaled formoterol—demonstrates ligand-specific functional selectivity that cannot be predicted from β2-agonism alone [2]. These differences translate directly into divergent experimental outcomes, analytical requirements, and regulatory considerations that mandate compound-specific selection.

Binding

Receptor occupancy context may differ from salbutamol; higher reported β2-AR engagement at EC50 may not transfer to other agonists.

Functional

Functional selectivity markers (e.g., KLHL41 upregulation) reported with clenbuterol may not be reproduced by formoterol or other inhaled β2-agonists.

PK

PK profile (extended half-life, high oral bioavailability) differs from short-acting β2-agonists, affecting detection windows in residue studies.

• [1] Törneke K, Larsson CI, Appelgren LE. A comparison between clenbuterol, salbutamol and terbutaline in relation to receptor binding and in vitro relaxation of equine tracheal muscle. J Vet Pharmacol Ther. 1998;21(5):388-395. PMID: 9811440. View Source
• [2] Hostrup M, Moesgaard L, Thomassen M, et al. Clenbuterol, but not Inhaled Formoterol, Upregulates the Sarcomere Stabilizer KLHL41 to a Similar Extent as Resistance Training in Human Skeletal Muscle. Drug Test Anal. 2025. DOI: 10.1002/dta.3963. View Source

Head-to-Head Evidence: Clenbuterol vs. β2-Agonist Comparators

β2-Adrenoceptor Binding Affinity: Clenbuterol vs. Salbutamol

Clenbuterol exhibits significantly higher affinity for β2-adrenoceptors than salbutamol and terbutaline. In equine tracheal membrane radioligand binding studies, clenbuterol demonstrated a Kd value of 24 nM, indicating markedly greater receptor binding affinity compared to the short-acting comparators [1]. Furthermore, at the EC50 concentration, clenbuterol bound approximately 8% of the total β2-receptor population, whereas salbutamol and terbutaline each bound less than 1% of receptors at their respective EC50 values [1]. This difference in receptor occupancy at equipotent concentrations reflects clenbuterol's partial agonist nature and contributes to its distinct pharmacological profile.

Binding Affinity

Head-to-head

Kd 24 nM; ~8% receptor occupancy at EC50 vs salbutamol <1%

Supports β2-AR engagement comparison context

Equine tracheal membrane radioligand binding

Evidence Dimension	β2-adrenoceptor binding affinity (Kd) and receptor occupancy at EC50
Target Compound Data	Kd = 24 nM; receptor occupancy at EC50 ≈ 8%
Comparator Or Baseline	Salbutamol and terbutaline: receptor occupancy at EC50 <1%
Quantified Difference	Clenbuterol Kd 24 nM; >8-fold difference in receptor occupancy at EC50
Conditions	Equine tracheal membrane preparations; radioligand binding with [3H]-dihydroalprenolol; in vitro relaxation studies

Why This Matters

Higher receptor binding affinity enables clenbuterol to maintain β2-AR engagement at lower tissue concentrations, supporting its extended duration of action and differentiating it from short-acting agonists in both pharmacological research and detection assay development.

• [1] Törneke K, Larsson CI, Appelgren LE. A comparison between clenbuterol, salbutamol and terbutaline in relation to receptor binding and in vitro relaxation of equine tracheal muscle. J Vet Pharmacol Ther. 1998;21(5):388-395. PMID: 9811440. View Source

β1/β2 Adrenoceptor Selectivity: Clenbuterol vs. Salbutamol

Clenbuterol demonstrates a β1/β2 selectivity profile that positions it intermediate among β2-agonists. Equilibrium dissociation constants (Kd) determined in rat jugular vein (β2-mediated) and atrial (β1-mediated) preparations were 6.3 nM for β2-adrenoceptors and 38 nM for β1-adrenoceptors, yielding a β2-selectivity ratio of approximately 6:1 [1]. By comparison, published data indicate that salbutamol exhibits a β1/β2 selectivity ratio of approximately 6.8:1 [2], while salmeterol achieves substantially higher selectivity (>330:1) [2]. This places clenbuterol in a distinct selectivity tier—less β2-selective than salmeterol but with greater β1 affinity than salbutamol, explaining its more pronounced chronotropic effects at higher doses.

β1/β2 Selectivity

Cross-study

β2-selectivity ratio ~6 (Kd β1/β2: 38/6.3 nM); salbutamol ~6.8; salmeterol ~332

Intermediate selectivity supports cardiac safety pharmacology assays

Rat jugular vein and atrial functional assays

Evidence Dimension	β1/β2 adrenoceptor selectivity ratio (Kd β1 / Kd β2)
Target Compound Data	β2 Kd = 6.3 nM; β1 Kd = 38 nM; ratio ≈ 6.0
Comparator Or Baseline	Salbutamol selectivity ratio ≈ 6.8; Salmeterol selectivity ratio ≈ 332
Quantified Difference	Clenbuterol exhibits ~6-fold β2 selectivity; comparable to salbutamol but >50-fold lower than salmeterol
Conditions	Rat jugular vein (β2-mediated) and atrial (β1-mediated) functional assays

Why This Matters

Clenbuterol's intermediate β1/β2 selectivity profile makes it a critical comparator for studies examining the relationship between receptor subtype selectivity and functional outcomes, particularly in cardiac safety pharmacology where β1 engagement is a key liability determinant.

• [1] Mian MA, Malta E, Raper C. Analysis of the beta1 and beta2 adrenoceptor interactions of the partial agonist, clenbuterol (NAB365), in the rat jugular vein and atria. Naunyn Schmiedebergs Arch Pharmacol. 1985;329(2):143-149. View Source
• [2] Differential contribution of two serine residues of wild type and constitutively active β2-adrenoceptors to the interaction with β2-selective agonists. β1/β2 selectivity: salmeterol 332-fold, salbutamol 6.8-fold. View Source

Skeletal Muscle Hypertrophy: Clenbuterol vs. Salbutamol in Aged Models

Clenbuterol produces significantly greater skeletal muscle hypertrophy than salbutamol in aged animal models. In a direct comparative study using senescent rats (24 months old), 3-week treatment with clenbuterol (2 mg/kg diet) increased combined hindlimb muscle weight by 25%, whereas salbutamol (2.5 mg/kg diet) produced a 19% increase [1]. In parallel experiments with young rats, clenbuterol increased hindlimb muscle weight by 28% compared to 19% for salbutamol [1]. Additionally, carcass protein content increases were greater with clenbuterol than salbutamol at the doses tested [1]. This quantitative advantage in muscle anabolic efficacy is observed across age groups and is not attributable to β2-agonism alone, as formoterol—a more potent β2-agonist—fails to upregulate KLHL41 in human muscle [2].

Muscle Hypertrophy

Head-to-head

Clenbuterol +28% (young), +25% (aged) hindlimb weight; salbutamol +19% in both age groups

Supports anabolic endpoint comparison in muscle-wasting models

Senescent rat model, 3-week treatment

Evidence Dimension	Skeletal muscle mass increase (% change vs control)
Target Compound Data	Clenbuterol: +28% (young rats), +25% (senescent rats) combined hindlimb muscle weight
Comparator Or Baseline	Salbutamol: +19% (young rats), +19% (senescent rats) combined hindlimb muscle weight
Quantified Difference	Clenbuterol produces 1.47-fold (young) and 1.32-fold (aged) greater muscle mass increase than salbutamol at comparable dosing
Conditions	Male Fischer 344 rats; 3-week treatment; clenbuterol 2 mg/kg diet, salbutamol 2.5 mg/kg diet; hindlimb muscle weight measurement

Why This Matters

The quantitatively superior anabolic efficacy of clenbuterol establishes it as the preferred positive control or reference compound for preclinical muscle wasting and sarcopenia studies where maximizing the anabolic signal is critical for assay sensitivity.

• [1] Carter WJ, Lynch ME. Comparison of the effects of salbutamol and clenbuterol on skeletal muscle mass and carcass composition in senescent rats. Metabolism. 1994;43(9):1119-1125. PMID: 7916118. View Source
• [2] Hostrup M, Moesgaard L, Thomassen M, et al. Clenbuterol, but not Inhaled Formoterol, Upregulates the Sarcomere Stabilizer KLHL41 to a Similar Extent as Resistance Training in Human Skeletal Muscle. Drug Test Anal. 2025. View Source

Bronchodilator Potency: Clenbuterol vs. Salbutamol by Aerosol

When delivered by aerosol, clenbuterol exhibits approximately 10-fold greater bronchodilator potency than salbutamol on a molecular weight basis. In a clinical comparison involving 21 patients with chronic bronchitis and reversible airway obstruction, clenbuterol 10 μg/puff and salbutamol 100 μg/puff produced bronchodilation of comparable magnitude, with similar onset of action (15 minutes) and duration (4–6 hours) [1]. The mean peak FEV1 increases above baseline were similar after all cumulative doses of both drugs [1]. Notably, tremor was observed in 2 patients after 160 μg clenbuterol versus 1 patient after 1,600 μg salbutamol, consistent with the 10-fold potency difference [1]. In dogs, intraduodenally administered clenbuterol was approximately 2 times more potent than salbutamol [2], indicating that the potency advantage varies by route of administration.

Bronchodilator Potency

Head-to-head

~10× more potent than salbutamol by aerosol (10 μg vs 100 μg/puff) for equivalent FEV1 increase

Supports dose-response endpoint context; lower analytical detection thresholds required

Chronic bronchitis patients (n=21), FEV1 measurement

Evidence Dimension	Bronchodilator potency (dose required for equivalent FEV1 increase)
Target Compound Data	Clenbuterol 10 μg/puff produces equivalent bronchodilation to salbutamol 100 μg/puff
Comparator Or Baseline	Salbutamol requires 10-fold higher aerosol dose (molecular weight basis) for equivalent efficacy
Quantified Difference	Clenbuterol ~10× more potent than salbutamol by aerosol (molecular weight basis); ~2× more potent by intraduodenal route in dogs
Conditions	Chronic bronchitis patients (n=21); single-blind, cross-over, placebo-controlled study; cumulative dose-response (1–16 inhalations); FEV1 measurement

Why This Matters

The 10-fold potency differential has direct implications for both clinical formulation development and analytical method sensitivity requirements; laboratories validating clenbuterol detection assays must account for the significantly lower therapeutic doses compared to salbutamol, affecting limit of detection (LOD) specifications.

• [1] Baronti A, Grieco A, Vibelli C. A comparison between inhaled clenbuterol and salbutamol in chronic bronchitis with reversible airway obstruction. Eur J Respir Dis. 1980;61(3):143-150. PMID: 7002574. View Source
• [2] Bronchodilating and cardiovascular effects of intraduodenally and orally administered clenbuterol in dogs. Mendeley Data. Clenbuterol approximately 2× more potent than salbutamol i.d. View Source

KLHL41 Sarcomeric Remodeling: Clenbuterol vs. Formoterol

Clenbuterol uniquely upregulates the sarcomere stabilizer KLHL41 in human skeletal muscle, an effect not replicated by the more potent β2-agonist formoterol. In a 2025 human study, 2-week oral clenbuterol administration significantly increased KLHL41 protein abundance compared to placebo (p < 0.001), with the magnitude of upregulation comparable to that observed after 8 weeks of resistance training (p < 0.01) [1]. In contrast, 6 weeks of therapeutic inhaled formoterol produced no detectable change in KLHL41 levels [1]. This ligand-specific effect occurs despite formoterol being ranked as more potent than clenbuterol in human bronchial smooth muscle relaxation assays [2], indicating that KLHL41 upregulation is not simply a function of β2-AR potency but reflects distinct signaling pathway engagement.

KLHL41 Remodeling

Head-to-head

Clenbuterol upregulated KLHL41 (p<0.001) similar to resistance training; formoterol showed no effect

Supports functional selectivity research; not predicted by β2-AR potency alone

Human vastus lateralis biopsy, immunoblotting

Evidence Dimension	KLHL41 protein abundance in human skeletal muscle
Target Compound Data	Clenbuterol: significant increase vs placebo (p < 0.001), magnitude similar to resistance training
Comparator Or Baseline	Formoterol (therapeutic inhaled): no effect on KLHL41 levels
Quantified Difference	Qualitative difference: clenbuterol induces KLHL41 upregulation; formoterol does not, despite formoterol's greater bronchodilator potency
Conditions	Healthy adults; vastus lateralis muscle biopsies; immunoblotting; clenbuterol 2-week oral; formoterol 6-week therapeutic inhalation

Why This Matters

This functional selectivity demonstrates that β2-agonists are not interchangeable for anabolic research; clenbuterol engages signaling pathways distinct from other class members, making it the essential reference compound for studies investigating β2-AR-mediated sarcomeric remodeling and ligand-biased signaling in skeletal muscle.

• [1] Hostrup M, Moesgaard L, Thomassen M, et al. Clenbuterol, but not Inhaled Formoterol, Upregulates the Sarcomere Stabilizer KLHL41 to a Similar Extent as Resistance Training in Human Skeletal Muscle. Drug Test Anal. 2025. DOI: 10.1002/dta.3963. View Source
• [2] Effects of beta-adrenoceptor agonists in human bronchial smooth muscle. Rank order of potency: formoterol ≥ salmeterol ≥ clenbuterol > fenoterol = isoprenaline > terbutaline ≥ salbutamol. View Source

Oral Bioavailability and Half-Life: Clenbuterol vs. Salbutamol

Clenbuterol exhibits exceptionally high oral bioavailability (89–98%) and a prolonged elimination half-life of 36–48 hours in humans, representing a fundamental pharmacokinetic divergence from short-acting β2-agonists [1]. Salbutamol, by comparison, has an oral bioavailability of approximately 50% and an elimination half-life of 4–6 hours [2]. This pharmacokinetic profile explains why clenbuterol can be administered twice daily while maintaining sustained β2-AR engagement, whereas salbutamol requires dosing every 4–6 hours. The long half-life also underlies clenbuterol's extended tissue retention, which has critical implications for residue depletion studies in food-producing animals and anti-doping control windows [3].

Oral PK Profile

Cross-study

Bioavailability 89–98%; t½ 36–48 h vs salbutamol ~50%, 4–6 h

Extended detection window supports residue monitoring method validation

Human PK studies, oral administration

Evidence Dimension	Oral bioavailability and elimination half-life
Target Compound Data	Bioavailability: 89–98%; Elimination t½: 36–48 hours (human)
Comparator Or Baseline	Salbutamol: Bioavailability ~50%; Elimination t½: 4–6 hours
Quantified Difference	Clenbuterol bioavailability ~1.8–2× higher; elimination half-life ~6–12× longer than salbutamol
Conditions	Human pharmacokinetic studies; oral administration

Why This Matters

The extended half-life dictates that clenbuterol is detectable in biological matrices for substantially longer periods post-administration than short-acting agonists, a property that makes it the preferred reference standard for long-term residue monitoring method validation and for pharmacokinetic modeling of persistent β2-agonist exposure.

• [1] Clenbuterol. Pharmacokinetic data: Bioavailability 89-98% orally; Elimination half-life 36-48 hours. View Source
• [2] Salbutamol. Pharmacokinetic data: Oral bioavailability ~50%; Elimination half-life 4-6 hours. View Source
• [3] Clenbuterol Storage Stability in the Bovine Urine and Liver Samples Used for European Official Control. Stable up to 20 weeks at -20°C and -60°C. View Source

Research and Industrial Applications of Clenbuterol Hydrochloride

Skeletal Muscle Hypertrophy and Sarcopenia Preclinical Studies

Based on direct comparative evidence showing clenbuterol produces 28% hindlimb muscle weight increase in young rats and 25% in senescent rats—versus 19% for salbutamol under identical conditions—clenbuterol hydrochloride is the optimal positive control for preclinical muscle wasting and sarcopenia research [1]. Its superior anabolic efficacy (1.32–1.47× greater than salbutamol) maximizes assay sensitivity and effect size, enabling detection of subtle interventions with smaller sample sizes. This application is further validated by human data demonstrating clenbuterol's unique capacity to upregulate the sarcomere stabilizer KLHL41 to levels comparable with resistance training, an effect not observed with formoterol [2].

Analytical Reference for β-Agonist Residue Monitoring in Food Safety

Clenbuterol's exceptionally long elimination half-life (36–48 hours) and high oral bioavailability (89–98%) result in extended tissue retention, making it the preferred reference standard for validating long-term residue depletion methods [1]. Stability studies confirm clenbuterol remains significantly stable in incurred urine and liver samples for up to 20 weeks at -20°C and -60°C, and through at least six freeze-thaw cycles [2]. Certified reference materials produced under ISO 17034 with traceability to USP and EP primary standards ensure analytical accuracy for regulatory compliance testing under frameworks such as EU Commission Decision 2002/657/EC [3].

β2-Adrenoceptor Partial Agonist Reference for Signaling Bias Studies

Clenbuterol's distinct binding profile—Kd of 24 nM for β2-ARs and ~8% receptor occupancy at EC50 versus <1% for salbutamol and terbutaline—establishes it as the benchmark partial agonist for receptor occupancy-pharmacodynamic relationship studies [1]. Its intermediate β1/β2 selectivity ratio (β2 Kd 6.3 nM; β1 Kd 38 nM; ~6:1 selectivity) positions it as a critical comparator between non-selective agonists and highly selective agents like salmeterol (selectivity >330:1) [2]. Additionally, clenbuterol engages β-arrestin signaling pathways linked to skeletal muscle anabolism, making it essential for functional selectivity (biased agonism) investigations where ligand-specific signaling outcomes must be distinguished from simple receptor activation [3].

Application

Selection Property

Validation Focus

Skeletal muscle wasting and sarcopenia models

Anabolic endpoint response magnitude

Anabolic signal sensitivity and KLHL41 pathway context

β-agonist residue depletion studies

Extended tissue retention and stability profile

Long-term method validation and freeze-thaw stability

β2-AR signaling bias and functional selectivity studies

Partial agonist and β-arrestin engagement profile

Functional selectivity assay context and KLHL41 monitoring

• [1] Carter WJ, Lynch ME. Comparison of the effects of salbutamol and clenbuterol on skeletal muscle mass and carcass composition in senescent rats. Metabolism. 1994;43(9):1119-1125. PMID: 7916118. View Source
• [2] Hostrup M, Moesgaard L, Thomassen M, et al. Clenbuterol, but not Inhaled Formoterol, Upregulates the Sarcomere Stabilizer KLHL41 to a Similar Extent as Resistance Training in Human Skeletal Muscle. Drug Test Anal. 2025. View Source
• [3] Clenbuterol Storage Stability in the Bovine Urine and Liver Samples Used for European Official Control. Stable up to 20 weeks at -20°C and -60°C. View Source